Cas no 2228484-87-3 (3-amino-3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-1-ol)

• Product Name: 3-amino-3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-1-ol
• CAS No: 2228484-87-3
• MF: C₉H₁₁ClN₄O
• MW: 226.662840127945
• CID: 5748495
• PubChem ID: 165971264
• Update Time: 2025-05-24

3-amino-3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1994624
• 2228484-87-3
• 3-amino-3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-ol
• 3-amino-3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-1-ol

• Inchi： 1S/C9H11ClN4O/c10-8-7-5(6(11)1-2-15)3-12-9(7)14-4-13-8/h3-4,6,15H,1-2,11H2,(H,12,13,14)
• InChI Key： BNRSAIPJYIXPDD-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2C(CCO)N

Computed Properties

• Exact Mass: 226.0621387g/mol
• Monoisotopic Mass: 226.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 87.8Ų

Additional information on 3-amino-3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-1-ol

3-Amino-3-{4-Chloro-7H-Pyrrolo[2,3-d]Pyrimidin-5-Yl}Propan-1-Ol: A Comprehensive Overview

The compound 3-amino-3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-ol, identified by the CAS number 2228484-87-3, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrrolopyrimidine framework, which is known for its unique electronic properties and structural versatility. The presence of an amino group and a hydroxyl group further enhances its functional diversity, making it a valuable substrate for both academic and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes, often involving palladium-catalyzed cross-coupling reactions and intricate ring-forming strategies. These methods have not only improved the yield but also facilitated the exploration of its structural analogs, paving the way for novel applications in drug discovery and materials science. The pyrrolopyrimidine core of this molecule has been extensively studied for its potential as a scaffold in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive agents.

One of the most promising areas of research involving 3-amino-3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-ol is its role in targeted drug delivery systems. The amino group serves as a reactive site for conjugation with various targeting ligands, while the hydroxyl group can be modified to enhance solubility or bioavailability. Recent studies have demonstrated that this compound can be effectively utilized as a carrier for anti-cancer drugs, delivering therapeutic agents directly to tumor cells with minimal systemic toxicity.

In addition to its medicinal applications, this compound has shown remarkable potential in the field of materials science. Its ability to form self-assembled monolayers on various substrates makes it an ideal candidate for the development of advanced sensors and electronic devices. Researchers have exploited its unique electronic properties to create high-performance organic field-effect transistors (OFETs), which exhibit superior charge transport characteristics compared to conventional materials.

The structural flexibility of 3-amino-3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-ol also lends itself well to applications in catalysis. By incorporating this compound into metal-free catalyst systems, scientists have achieved significant improvements in reaction efficiency and selectivity for challenging transformations such as cross-couplings and enantioselective reductions. These findings underscore its versatility as a platform molecule for developing next-generation catalytic processes.

Furthermore, recent investigations into the biological activity of this compound have revealed its potential as an anti-inflammatory agent. Preclinical studies indicate that it exhibits potent inhibitory effects on pro-inflammatory cytokines without causing significant cytotoxicity to healthy cells. This dual functionality makes it a compelling candidate for therapeutic interventions in chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

In conclusion, 3-amino-3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-Yl}Propan-1-Ol, with its unique chemical structure and diverse functional groups, represents a multifaceted molecule with wide-ranging applications across various scientific domains. Its continued exploration will undoubtedly lead to groundbreaking innovations in medicine, materials science, and catalysis.